Cas no 122772-33-2 (4-Ethoxy-3-methoxybenzohydrazide)

• Product Name: 4-Ethoxy-3-methoxybenzohydrazide
• CAS No: 122772-33-2
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• MDL: MFCD04638759
• CID: 222937
• PubChem ID: 2414099
• Update Time: 2025-06-12

4-Ethoxy-3-methoxybenzohydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-ethoxy-3-methoxy-, hydrazide
• 4-ethoxy-3-methoxybenzohydrazide
• AC1M7A7E
• AC1Q35UZ
• ACMC-1C4PN
• CTK4B3260
• MolPort-000-490-759
• DTXSID30368569
• J-515266
• EN300-07948
• SR-01000049679
• 122772-33-2
• SR-01000049679-1
• Z56963377
• CS-0220945
• Benzoic acid, 4-ethoxy-3-methoxy-, hydrazide
• AKOS008967018
• G31439
• 4-Ethoxy-3-methoxybenzohydrazide

• MDL： MFCD04638759
• Inchi： 1S/C10H14N2O3/c1-3-15-8-5-4-7(10(13)12-11)6-9(8)14-2/h4-6H,3,11H2,1-2H3,(H,12,13)
• InChI Key： WMRPRLXZKUZZQA-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C(NN)=O)=CC=1OC

Computed Properties

• Exact Mass: 210.10052
• Monoisotopic Mass: 210.100442
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.6

Experimental Properties

• Density: 1.158
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.538
• PSA: 73.58

Additional information on 4-Ethoxy-3-methoxybenzohydrazide

Comprehensive Overview of 4-Ethoxy-3-methoxybenzohydrazide (CAS No. 122772-33-2)

4-Ethoxy-3-methoxybenzohydrazide (CAS No. 122772-33-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both ethoxy and methoxy functional groups, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers often explore its potential as a precursor for antioxidant and anti-inflammatory agents, aligning with current trends in drug discovery targeting oxidative stress-related diseases.

The compound's benzohydrazide core has garnered attention in medicinal chemistry due to its ability to modulate enzyme activity. Recent studies highlight its role in developing tyrosinase inhibitors, a hot topic in cosmetics for skin whitening applications. With the global cosmeceutical market projected to exceed $100 billion by 2030, 4-Ethoxy-3-methoxybenzohydrazide presents exciting opportunities for formulation scientists addressing hyperpigmentation concerns.

From a synthetic perspective, this compound demonstrates remarkable stability under various pH conditions, making it suitable for green chemistry applications. Environmental considerations in chemical production have increased demand for eco-friendly intermediates, and 122772-33-2 fits well within this paradigm. Its solubility profile in both polar and non-polar solvents enhances its utility in multi-step organic synthesis workflows.

Analytical characterization of 4-Ethoxy-3-methoxybenzohydrazide typically involves advanced techniques like HPLC-MS and NMR spectroscopy. The compound's distinct spectral signatures facilitate quality control in manufacturing processes. Pharmaceutical companies increasingly prioritize such well-characterized building blocks to ensure API (Active Pharmaceutical Ingredient) consistency, particularly when developing small molecule therapeutics for metabolic disorders.

In material science applications, researchers have investigated derivatives of CAS 122772-33-2 for creating functional polymers with tailored properties. The compound's aromatic system and hydrazide functionality enable interesting supramolecular interactions, relevant to developing smart materials for sensor technologies. This aligns with growing interest in IoT-enabled chemical sensors for industrial monitoring.

Storage and handling recommendations for 4-Ethoxy-3-methoxybenzohydrazide emphasize protection from moisture and prolonged light exposure to maintain stability. Proper crystallization techniques can yield high-purity material suitable for GMP production environments. These operational considerations are particularly important for contract research organizations (CROs) serving the booming pharmaceutical outsourcing market.

The global market for fine chemical intermediates like 122772-33-2 continues expanding, driven by demand from generic drug manufacturers and agrochemical formulators. Patent landscapes suggest growing intellectual property activity around benzohydrazide derivatives, indicating their commercial potential. Supply chain analysts note increasing procurement of such specialty chemicals by Asian API manufacturers servicing global markets.

From a regulatory standpoint, 4-Ethoxy-3-methoxybenzohydrazide complies with major REACH and FDA guidelines for research chemicals. Its non-hazardous classification under standard handling protocols makes it accessible to academic laboratories investigating structure-activity relationships (SAR). This accessibility supports the compound's popularity in high-throughput screening platforms for drug discovery.

Future research directions may explore nanocarrier conjugation of CAS 122772-33-2 derivatives for targeted drug delivery applications. The compound's molecular architecture offers multiple sites for bioconjugation, relevant to developing theranostic agents. Such innovations could position this chemical entity at the forefront of personalized medicine advancements, particularly in oncology therapeutics.